Cas no 1432793-78-6 ((S)-2-(Morpholin-3-yl)ethanol hydrochloride)

• Product Name: (S)-2-(Morpholin-3-yl)ethanol hydrochloride
• CAS No: 1432793-78-6
• MF: C₆H₁₄ClNO₂
• MW: 167.633861064911
• CID: 1091113
• PubChem ID: 60146075
• Update Time: 2025-08-05

(S)-2-(Morpholin-3-yl)ethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-(Morpholin-3-yl)ethanol hydrochloride
• 2-[(3S)-morpholin-3-yl]ethanol,hydrochloride
• (3S)-3-Morpholineethanol HCl
• CS-0146957
• SCHEMBL16053746
• (S)-2-(Morpholin-3-yl)ethanolhydrochloride
• 2-[(3S)-MORPHOLIN-3-YL]ETHANOL HYDROCHLORIDE
• 1432793-78-6
• F79413
• (S)-2-(Morpholin-3-yl)ethan-1-ol hydrochloride
• 2-[(3S)-morpholin-3-yl]ethanol;hydrochloride

• Inchi： 1S/C6H13NO2.ClH/c8-3-1-6-5-9-4-2-7-6;/h6-8H,1-5H2;1H/t6-;/m0./s1
• InChI Key： KFQCAEIOQZDQPV-RGMNGODLSA-N
• SMILES： Cl.O1CCN[C@@H](CCO)C1

Computed Properties

• Exact Mass: 167.0713064g/mol
• Monoisotopic Mass: 167.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 77.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5Ų

Additional information on (S)-2-(Morpholin-3-yl)ethanol hydrochloride

Introduction to (S)-2-(Morpholin-3-yl)ethanol Hydrochloride (CAS No. 1432793-78-6)

(S)-2-(Morpholin-3-yl)ethanol hydrochloride is a compound with the CAS registry number 1432793-78-6. This compound belongs to the class of morpholine derivatives, which are widely studied for their potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a morpholine ring substituted with an ethanol group at the 3-position, and the hydrochloride salt form suggests its use in acidic conditions or as a stabilized form for storage and handling.

The synthesis of (S)-2-(Morpholin-3-yl)ethanol hydrochloride typically involves a multi-step process that includes the formation of the morpholine ring, followed by substitution at the 3-position with an ethanol group. The stereochemistry at the chiral center is crucial, as the (S)-configuration may influence the compound's biological activity and pharmacokinetic properties. Recent advancements in asymmetric synthesis have enabled more efficient and selective methods for producing this enantiomerically pure compound.

Recent studies have highlighted the potential of (S)-2-(Morpholin-3-yl)ethanol hydrochloride as a building block in medicinal chemistry. Its morpholine moiety is known to confer stability and bioavailability to drug candidates, while the ethanol group provides flexibility for further functionalization. Researchers have explored its role in developing new leads for treating central nervous system disorders, such as anxiety and depression, by targeting specific GABAA receptor subtypes.

In addition to its pharmaceutical applications, (S)-2-(Morpholin-3-yl)ethanol hydrochloride has shown promise in agrochemical research. Its ability to modulate ion channels and receptors makes it a candidate for developing new pesticides or herbicides with reduced environmental impact. Collaborative efforts between academic institutions and industry have led to pilot studies evaluating its efficacy against various agricultural pests.

The stability and solubility profiles of (S)-2-(Morpholin-3-yl)ethanol hydrochloride are critical factors influencing its formulation and delivery. Recent investigations using computational chemistry tools have provided insights into its thermodynamic properties, enabling better predictions for its behavior under different storage conditions. These findings are particularly valuable for ensuring product consistency during large-scale manufacturing.

Looking ahead, the integration of artificial intelligence (AI) in drug discovery pipelines may further accelerate research on (S)-2-(Morpholin-3-yl)ethanol hydrochloride. AI-driven platforms can predict optimal synthetic routes, identify novel targets, and optimize pharmacokinetic parameters with unprecedented speed and accuracy. This convergence of traditional medicinal chemistry with modern computational techniques is expected to unlock new therapeutic potentials for this compound.

In conclusion, (S)-2-(Morpholin-3-yl)ethanol hydrochloride (CAS No. 1432793-78-6) stands as a versatile molecule with diverse applications across multiple industries. Its unique chemical structure, combined with cutting-edge research methodologies, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the development of innovative solutions in healthcare and beyond.